Cas no 1861698-17-0 (CID 127006090)

• Product Name: CID 127006090
• CAS No: 1861698-17-0
• MF: C₇H₈BrClS
• MW: 239.560419082642
• CID: 5283764
• Update Time: 2025-10-28

CID 127006090 Chemical and Physical Properties

Names and Identifiers

• CID 127006090
• Thiophene, 4-(3-bromopropyl)-2-chloro-

• Inchi： 1S/C7H8BrClS/c8-3-1-2-6-4-7(9)10-5-6/h4-5H,1-3H2
• InChI Key： CTQBAOINHAORDW-UHFFFAOYSA-N
• SMILES： C1(Cl)SC=C(CCCBr)C=1

Experimental Properties

• Density: 1.561±0.06 g/cm3(Predicted)
• Boiling Point: 250.8±25.0 °C(Predicted)

Additional information on CID 127006090

Compound CAS No. 1861698-17-0 and Product CID 127006090: A Comprehensive Overview

The compound with CAS No. 1861698-17-0, also referred to as Product CID 127006090, represents a significant advancement in the field of chemical synthesis and material science. This compound has garnered considerable attention due to its unique chemical properties and potential applications in various industries. Recent studies have highlighted its role in enhancing the efficiency of catalytic processes and its compatibility with advanced manufacturing techniques.

Recent research has focused on the structural analysis of CAS No. 1861698-17-0, revealing its intricate molecular architecture. Scientists have employed cutting-edge spectroscopic techniques to map its electronic configuration, which has provided insights into its reactivity and stability under different conditions. The compound's ability to form stable complexes with transition metals has been particularly noteworthy, making it a promising candidate for use in heterogenous catalysis.

In terms of synthesis, the production of Product CID 127006090 involves a multi-step process that combines traditional organic chemistry methods with modern green chemistry principles. Researchers have optimized the reaction conditions to minimize waste and improve yield, aligning with global sustainability goals. The scalability of this synthesis method has been validated on an industrial scale, ensuring its feasibility for large-scale production.

The biological implications of CAS No. 1861698-17-0 have also been explored extensively. Preclinical studies indicate that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for drug development in the treatment of chronic inflammatory diseases. Additionally, its low toxicity profile has been confirmed through rigorous in vitro and in vivo testing, further enhancing its suitability for therapeutic applications.

In the realm of materials science, Product CID 12700609 has demonstrated exceptional thermal stability and mechanical strength, which are critical attributes for high-performance materials used in aerospace and automotive industries. Its integration into polymer matrices has shown improved durability under extreme environmental conditions, positioning it as a valuable additive in composite materials.

Looking ahead, ongoing research is focused on expanding the scope of applications for both CAS No. 1861698-17-0 and Product CID 127 strong>. Collaborative efforts between academic institutions and industry leaders are expected to unlock new potential uses, particularly in renewable energy technologies and advanced electronics.